2-Dodecylphenanthrene
Overview
Description
2-Dodecylphenanthrene is a chemical compound with the molecular formula C₂₆H₃₄ and a molecular weight of approximately 346.55 g/mol . It belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and consists of a phenanthrene core with a dodecyl (12-carbon) alkyl group attached at one of the positions.
Physical and Chemical Properties Analysis
Scientific Research Applications
Electroremediation of Phenanthrene-Polluted Soil
- Research Context : Electrokinetic treatment of natural soil polluted with phenanthrene, using an aqueous solution of dodecyl sulfate to enhance solubility and transport of phenanthrene through the soil.
- Findings : Significant removal of phenanthrene was observed, although the average removal was only 25% despite long treatment times and substantial energy consumption (López-Vizcaíno et al., 2014).
Pyrolysis Studies
- Research Context : Pyrolysis of 2-dodecyl-9,10-dihydrophenanthrene, a compound related to 2-Dodecylphenanthrene, to understand its decomposition pathways.
- Findings : The study revealed various pathways for decomposition, with the major path leading to this compound (Savage & Baxter, 1996).
Enhanced Soil Flushing for Phenanthrene
- Research Context : Investigating the performance of mixed surfactant solutions, including sodium dodecyl sulfate, in enhancing soil flushing for phenanthrene-contaminated soil.
- Findings : The mixed surfactant solutions showed enhanced solubilization and flushing efficiency for phenanthrene compared to individual surfactants (Zhou & Zhu, 2008).
Surfactant-Aided Soil Remediation
- Research Context : Using sodium dodecyl sulfate in soil remediation processes to treat effluents contaminated with phenanthrene.
- Findings : Demonstrated effective treatment of acidic effluents, significant pollution removal, and partial neutralization of effluents (López-Vizcaíno et al., 2012).
Photocatalytic Degradation of Phenanthrene
- Research Context : Study on the photocatalytic degradation of phenanthrene using a nanocomposite under solar irradiation, considering water quality parameters.
- Findings : The presence of the photocatalyst significantly enhanced the degradation rate of phenanthrene, with the study providing valuable insights for practical applications under various water quality conditions (Fu et al., 2018).
Properties
IUPAC Name |
2-dodecylphenanthrene | |
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InChI |
InChI=1S/C26H34/c1-2-3-4-5-6-7-8-9-10-11-14-22-17-20-26-24(21-22)19-18-23-15-12-13-16-25(23)26/h12-13,15-21H,2-11,14H2,1H3 | |
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InChI Key |
STXCMFGUPUBXHF-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCCCCCCCCCCC1=CC2=C(C=C1)C3=CC=CC=C3C=C2 | |
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Molecular Formula |
C26H34 | |
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DSSTOX Substance ID |
DTXSID40296021 | |
Record name | 2-Dodecylphenanthrene | |
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Molecular Weight |
346.5 g/mol | |
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CAS No. |
3674-72-4 | |
Record name | 2-Dodecylphenanthrene | |
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